Cas no 1806728-90-4 (Methyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806728-90-4
• MF: C₁₀H₁₀F₃NO₅
• MW: 281.18531370163
• CID: 4832010
• Update Time: 2025-10-29

Methyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H10F3NO5/c1-17-7(15)3-5-6(19-10(11,12)13)4-14-9(16)8(5)18-2/h4H,3H2,1-2H3,(H,14,16)
• InChI Key： GBKXHLIWBCVWHE-UHFFFAOYSA-N
• SMILES： FC(OC1=CNC(C(=C1CC(=O)OC)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 0.6
• Topological Polar Surface Area: 73.9

Additional information on Methyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate

Methyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806728-90-4): A Comprehensive Overview

Methyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806728-90-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This trifluoromethoxy-substituted pyridine derivative exhibits unique chemical properties due to its distinct molecular structure, making it a valuable intermediate in synthetic chemistry. The presence of both hydroxy and methoxy functional groups, along with the trifluoromethoxy moiety, contributes to its reactivity and potential applications.

The compound's molecular formula is C₁₀H₁₀F₃NO₅, with a molecular weight of 281.19 g/mol. Its structure features a pyridine ring substituted at multiple positions, which enhances its versatility in chemical reactions. Researchers have explored its use in the development of novel pharmaceutical agents, particularly in the design of enzyme inhibitors and receptor modulators. The trifluoromethoxy group is known to improve metabolic stability and bioavailability, making this compound a promising candidate for drug discovery.

In recent years, the demand for fluorinated pyridine derivatives like Methyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate has surged, driven by their applications in crop protection and material science. The compound's ability to act as a building block for more complex molecules has made it a focal point in green chemistry initiatives. Its synthesis often involves palladium-catalyzed cross-coupling reactions, which align with the industry's shift toward sustainable and efficient methodologies.

One of the most searched questions related to this compound is: "What are the applications of Methyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate in drug development?" Studies suggest that its electron-withdrawing trifluoromethoxy group enhances binding affinity to biological targets, making it useful in central nervous system (CNS) drug design. Additionally, its lipophilic nature improves membrane permeability, a critical factor in oral drug delivery.

The compound's role in agrochemical innovation is another hot topic. Researchers are investigating its potential as a precursor for herbicides and pesticides, leveraging the trifluoromethoxy group's ability to disrupt pest metabolism. This aligns with the growing demand for environmentally friendly pest control solutions, a key trend in modern agriculture.

From a market perspective, Methyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate is part of a broader class of high-value fine chemicals. Its production is often customized to meet the needs of contract research organizations (CROs) and pharmaceutical companies. The compound's patent landscape is also a point of interest, as its unique structure may offer intellectual property opportunities in niche applications.

In summary, Methyl 2-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806728-90-4) represents a versatile and valuable compound in modern chemistry. Its applications span drug discovery, agrochemical development, and material science, reflecting the evolving needs of industries focused on innovation and sustainability. As research continues, this compound is likely to play an increasingly prominent role in addressing global challenges in healthcare and agriculture.